Cas no 1223792-43-5 (3-(4-methoxyphenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione)

• Product Name: 3-(4-methoxyphenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione
• CAS No: 1223792-43-5
• MF: C₂₃H₂₄N₂O₂S
• MW: 392.513864517212
• CID: 5901490
• PubChem ID: 50743852
• Update Time: 2025-05-19

3-(4-methoxyphenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione
• [2-(4-methoxyphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-(3-methylphenyl)methanone
• F6548-1536
• (3-(4-methoxyphenyl)-2-thioxo-1,4-diazaspiro[4.5]dec-3-en-1-yl)(m-tolyl)methanone
• 1223792-43-5
• AKOS004915567
• 3-(4-methoxyphenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• Inchi： 1S/C23H24N2O2S/c1-16-7-6-8-18(15-16)21(26)25-22(28)20(17-9-11-19(27-2)12-10-17)24-23(25)13-4-3-5-14-23/h6-12,15H,3-5,13-14H2,1-2H3
• InChI Key： ACMAEBANGSDRCH-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC(=CC=2)OC)=NC2(CCCCC2)N1C(C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 392.15584919g/mol
• Monoisotopic Mass: 392.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-(4-methoxyphenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione

Compound CAS No. 1223792-43-5: 3-(4-Methoxyphenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

The compound with CAS No. 1223792-43-5, known as 3-(4-methoxyphenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione, is a complex organic molecule with a unique spiro structure and functional groups that make it a subject of interest in various fields of chemistry and pharmacology. This compound belongs to the class of thiones and features a spiro ring system, which is a rare structural motif in organic chemistry. The presence of methoxy and methyl substituents on the aromatic rings further enhances its chemical diversity and potential applications.

Recent studies have highlighted the importance of spiro compounds like 1,4-diazaspiro[4.5]decane derivatives in drug design due to their ability to adopt diverse conformations, which can improve bioavailability and target specificity. The thione functional group in this compound adds another layer of complexity, as it can participate in various chemical reactions and interactions, making it a versatile building block for further synthesis.

The synthesis of 3-(4-methoxyphenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione involves a multi-step process that typically includes the formation of the spiro ring system followed by the introduction of substituents on the aromatic rings. Researchers have explored various methodologies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic systems.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The methoxyphenyl group is known to exhibit antioxidant properties, while the methylbenzoyl substituent can influence lipophilicity and solubility. These properties make the compound a candidate for evaluating its effects on cellular pathways involved in inflammation, neurodegenerative diseases, and cancer.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of 1,4-diazaspiro[4.5]decane thione derivatives with biological targets at an atomic level. These studies have provided insights into how the spiro structure contributes to molecular recognition and binding affinity, paving the way for rational drug design strategies.

In conclusion, CAS No. 1223792-43-5 represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its unique combination of spiro rings, thione functionality, and substituted aromatic groups positions it as a valuable tool for advancing research in organic synthesis, pharmacology, and materials science.